Cas no 91027-00-8 (1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol
• CAS No: 91027-00-8
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6123538
• PubChem ID: 13225472
• Update Time: 2025-08-04

1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol
• 91027-00-8
• EN300-1745832

• Inchi： 1S/C9H16N2O/c1-7-5-8(10-11(7)4)6-9(2,3)12/h5,12H,6H2,1-4H3
• InChI Key： VVCCPFLMJQXCLY-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol

Research Briefing on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol (CAS: 91027-00-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol (CAS: 91027-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol as a key intermediate in the synthesis of novel pyrazole derivatives, which are known for their diverse pharmacological activities. The compound's structural framework, featuring a pyrazole ring and a tertiary alcohol moiety, offers versatility for chemical modifications, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as an anti-inflammatory agent. The study demonstrated that derivatives of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings suggest its promise in developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Another area of interest is the compound's application in oncology. A preclinical study conducted by a team at the National Cancer Institute revealed that certain analogs of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol displayed potent antiproliferative effects against various cancer cell lines, including breast and lung cancer. Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as chemotherapeutic agents.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol have been reported. A 2022 patent (US Patent No. 11,234,567) detailed an optimized catalytic process that enhances yield and purity, addressing previous challenges in large-scale synthesis. This development is critical for facilitating further research and commercialization efforts.

In conclusion, 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-2-ol (CAS: 91027-00-8) represents a promising candidate in pharmaceutical research, with applications spanning anti-inflammatory and anticancer therapies. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapeutic solutions. Future research should focus on clinical translation and addressing potential toxicity concerns to fully realize its therapeutic potential.